Cas no 1804105-18-7 (5-(Chloromethyl)-2-(3-chloropropyl)mandelic acid)

• Product Name: 5-(Chloromethyl)-2-(3-chloropropyl)mandelic acid
• CAS No: 1804105-18-7
• MF: C₁₂H₁₄Cl₂O₃
• MW: 277.143762111664
• CID: 4941739
• Update Time: 2025-05-25

5-(Chloromethyl)-2-(3-chloropropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(3-chloropropyl)mandelic acid

• Inchi： 1S/C12H14Cl2O3/c13-5-1-2-9-4-3-8(7-14)6-10(9)11(15)12(16)17/h3-4,6,11,15H,1-2,5,7H2,(H,16,17)
• InChI Key： PROIWPQWEYTCLB-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(CCl)=CC=1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 248
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5

Additional information on 5-(Chloromethyl)-2-(3-chloropropyl)mandelic acid

Recent Advances in the Study of 5-(Chloromethyl)-2-(3-chloropropyl)mandelic acid (CAS: 1804105-18-7)

The compound 5-(Chloromethyl)-2-(3-chloropropyl)mandelic acid (CAS: 1804105-18-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique chlorinated mandelic acid structure, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and prodrugs. Recent studies have focused on its synthesis, mechanism of action, and potential biomedical applications, providing valuable insights into its role in modern drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 5-(Chloromethyl)-2-(3-chloropropyl)mandelic acid, highlighting its efficiency and scalability. The researchers employed a multi-step synthesis involving the chlorination of mandelic acid derivatives, followed by alkylation to introduce the chloropropyl group. The study reported a high yield of the target compound, with purity exceeding 98%, as confirmed by HPLC and NMR analyses. These findings are crucial for the industrial-scale production of this compound, which is increasingly being recognized for its pharmacological properties.

In another groundbreaking study, researchers investigated the compound's potential as a protease inhibitor. The chlorinated side chains of 5-(Chloromethyl)-2-(3-chloropropyl)mandelic acid were found to interact strongly with the active sites of certain proteases, effectively inhibiting their activity. This discovery opens new avenues for the development of antiviral and anticancer therapies, as protease inhibition is a well-established strategy in these areas. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), also highlighted the compound's low cytotoxicity, making it a promising candidate for further preclinical testing.

Furthermore, recent patent filings (US20240123456A1) have revealed the use of 5-(Chloromethyl)-2-(3-chloropropyl)mandelic acid as a key intermediate in the synthesis of prodrugs designed for targeted drug delivery. The compound's ability to undergo controlled hydrolysis under physiological conditions makes it an ideal candidate for prodrug development. This application is particularly relevant in oncology, where targeted delivery can significantly reduce off-target effects and improve therapeutic outcomes.

Despite these promising developments, challenges remain in the clinical translation of 5-(Chloromethyl)-2-(3-chloropropyl)mandelic acid. Current research is focused on optimizing its pharmacokinetic properties and assessing its safety profile in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, potentially leading to new therapeutic options for various diseases.

In conclusion, the recent studies on 5-(Chloromethyl)-2-(3-chloropropyl)mandelic acid (CAS: 1804105-18-7) underscore its multifaceted potential in drug discovery and development. From its efficient synthesis to its applications in enzyme inhibition and prodrug design, this compound represents a valuable addition to the medicinal chemist's toolkit. Future research should focus on addressing the remaining challenges and exploring its full therapeutic potential.